Cas no 379726-20-2 (2-{1,1'-biphenyl-4-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid)

2-{1,1'-Biphenyl-4-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid is a synthetic organic compound featuring a conjugated biphenyl and trimethoxyphenyl scaffold linked by a propenoic acid moiety. This structure imparts potential biological activity, particularly in medicinal chemistry, where similar derivatives are investigated for their inhibitory properties against enzymes such as tubulin polymerases or kinases. The presence of methoxy groups enhances lipophilicity, potentially improving membrane permeability, while the carboxylic acid functionality allows for further derivatization or salt formation. Its well-defined molecular architecture makes it a valuable intermediate in pharmaceutical research, particularly in the development of anticancer or anti-inflammatory agents. The compound's purity and stability under standard conditions further support its utility in experimental applications.
2-{1,1'-biphenyl-4-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid structure
379726-20-2 structure
Product Name:2-{1,1'-biphenyl-4-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid
CAS No:379726-20-2
MF:C24H22O5
MW:390.428487300873
CID:5225715
Update Time:2026-03-07

2-{1,1'-biphenyl-4-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-phenylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid
    • [1,1'-Biphenyl]-4-acetic acid, α-[(3,4,5-trimethoxyphenyl)methylene]-
    • (Z)-2-(4-phenylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid
    • Z56827220
    • 2-{[1,1'-BIPHENYL]-4-YL}-3-(3,4,5-TRIMETHOXYPHENYL)PROP-2-ENOIC ACID
    • 2-{1,1'-biphenyl-4-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid
    • Inchi: 1S/C24H22O5/c1-27-21-14-16(15-22(28-2)23(21)29-3)13-20(24(25)26)19-11-9-18(10-12-19)17-7-5-4-6-8-17/h4-15H,1-3H3,(H,25,26)/b20-13-
    • InChI Key: BGBZINXZBCPRCI-MOSHPQCFSA-N
    • SMILES: O(C)C1C(=C(C=C(C=1)/C=C(\C(=O)O)/C1C=CC(=CC=1)C1C=CC=CC=1)OC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 532
  • XLogP3: 5
  • Topological Polar Surface Area: 65

2-{1,1'-biphenyl-4-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1288767-50mg
2-(4-Phenylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid
379726-20-2 95%
50mg
¥1497.00 2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1288767-100mg
2-(4-Phenylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid
379726-20-2 95%
100mg
¥1663.00 2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1288767-250mg
2-(4-Phenylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid
379726-20-2 95%
250mg
¥2484.00 2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1288767-500mg
2-(4-Phenylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid
379726-20-2 95%
500mg
¥3775.00 2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1288767-1g
2-(4-Phenylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid
379726-20-2 95%
1g
¥6912.00 2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1288767-2.5g
2-(4-Phenylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid
379726-20-2 95%
2.5g
¥13575.00 2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1288767-5g
2-(4-Phenylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid
379726-20-2 95%
5g
¥16044.00 2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1288767-10g
2-(4-Phenylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid
379726-20-2 95%
10g
¥23776.00 2024-05-16
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00971226-5g
2-(4-Phenylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid
379726-20-2 95%
5g
¥4235.0 2024-04-18
Ambeed
A1006940-5g
2-(4-Phenylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid
379726-20-2 95%
5g
$651.0 2024-04-19

Additional information on 2-{1,1'-biphenyl-4-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid

Recent Advances in the Study of 2-{1,1'-biphenyl-4-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid (CAS: 379726-20-2)

The compound 2-{1,1'-biphenyl-4-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid (CAS: 379726-20-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the compound's role as a potent inhibitor of tubulin polymerization, a critical process in cell division. By disrupting microtubule dynamics, 2-{1,1'-biphenyl-4-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid exhibits strong antiproliferative effects against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. Structural-activity relationship (SAR) analyses have further elucidated the importance of the trimethoxy phenyl group in enhancing binding affinity to the colchicine site of tubulin.

In addition to its anticancer potential, this compound has shown promising anti-inflammatory and anti-angiogenic properties. Preclinical studies using animal models of rheumatoid arthritis and solid tumors have demonstrated significant reductions in inflammatory markers and tumor vascularization, respectively. These findings suggest a multifaceted therapeutic profile that could be leveraged for the treatment of complex diseases.

Recent advancements in synthetic methodologies have also improved the scalability and yield of 2-{1,1'-biphenyl-4-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid. Novel catalytic systems and green chemistry approaches have been employed to optimize the condensation and coupling reactions involved in its synthesis, addressing previous challenges related to stereoselectivity and purity.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further pharmacokinetic and toxicological studies. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to enhance its therapeutic index.

In conclusion, 2-{1,1'-biphenyl-4-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid represents a compelling candidate for further development in oncology and inflammatory diseases. Its unique mechanism of action and broad-spectrum activity underscore the need for continued investigation into its clinical potential. Future studies should focus on optimizing its pharmacological properties and evaluating its efficacy in combination therapies.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen